Cas no 55259-43-3 (ethyl pyrazolo[1,5-b]pyridazine-3-carboxylate)

• Product Name: ethyl pyrazolo[1,5-b]pyridazine-3-carboxylate
• CAS No: 55259-43-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD01928804
• CID: 4651874
• PubChem ID: 54209037
• Update Time: 2025-09-18

ethyl pyrazolo[1,5-b]pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl pyrazolo[1,5-b]pyridazine-3-carboxylate
• SCHEMBL9585288
• CS-0057605
• 55259-43-3
• P10212
• AK-830/13217045
• ETHYLPYRAZOLO[1,5-B]PYRIDAZINE-3-CARBOXYLATE
• PYRAZOLO[1,5-B]PYRIDAZINE-3-CARBOXYLIC ACID ETHYL ESTER
• PB24751
• PS-17407

• MDL： MFCD01928804
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)7-6-11-12-8(7)4-3-5-10-12/h3-6H,2H2,1H3
• InChI Key： PUPUDVIDTGFPDP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=1C=CC=N2)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5Ų